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Compound of Interest

2-(2-Aminoethyl)benzoic acid
Compound Name:
hydrochloride

Cat. No.: B563983

Technical Support Center: 2-(2-
Aminoethyl)benzoic Acid Hydrochloride

This technical support center provides guidance on the storage and handling of 2-(2-
Aminoethyl)benzoic acid hydrochloride. The information is compiled from general
knowledge of similar chemical compounds and hydrochloride salts of amino acids. It is crucial
to consult the Safety Data Sheet (SDS) provided by your specific supplier for definitive
guidelines.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for 2-(2-Aminoethyl)benzoic acid
hydrochloride?

Al: Generally, 2-(2-Aminoethyl)benzoic acid hydrochloride should be stored in a cool, dry
place. As a hydrochloride salt, it is expected to be more stable and less susceptible to
degradation compared to its free base form. For specific temperature ranges, always refer to
the manufacturer's instructions.

Q2: Is 2-(2-Aminoethyl)benzoic acid hydrochloride sensitive to light or moisture?
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A2: While specific data for this compound is limited, hydrochloride salts of amino acids are
generally less hygroscopic (prone to absorbing moisture) than their free base counterparts.
However, it is always best practice to store it in a tightly sealed container to protect it from
moisture and light, which can potentially accelerate degradation over time.

Q3: What is the expected shelf-life of this compound?

A3: The shelf-life can vary depending on the purity of the compound and the storage
conditions. When stored correctly in a sealed container in a cool, dry, and dark place, the
compound is expected to be stable for an extended period. For a specific expiration date,
please refer to the certificate of analysis provided by the supplier.

Q4: What personal protective equipment (PPE) should | use when handling 2-(2-
Aminoethyl)benzoic acid hydrochloride?

A4: When handling this compound, it is recommended to use standard laboratory PPE,
including safety glasses or goggles, a lab coat, and chemical-resistant gloves. If you are
working with a powder form and there is a risk of inhalation, a dust mask or respirator may be
necessary.

Q5: How should I handle a spill of 2-(2-Aminoethyl)benzoic acid hydrochloride?

A5: For a small spill, you can gently sweep up the solid material, avoiding dust generation, and
place it in a designated chemical waste container. The area should then be cleaned with a
suitable solvent. For larger spills, follow the emergency procedures outlined in your institution's
safety guidelines and the product-specific SDS.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound has discolored or

clumped together.

Exposure to moisture or light.

While the compound may still
be usable for some
applications, its purity might be
compromised. It is
recommended to use a fresh
batch for sensitive
experiments. To prevent this,
ensure the container is always
tightly sealed and stored in a

dark, dry place.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage.

Verify the storage conditions. If
the compound has been stored
for a long time or under
suboptimal conditions,

consider obtaining a new

supply.

Difficulty dissolving the

compound.

The compound may be less

soluble in certain solvents.

As a hydrochloride salt, it is
expected to have good
solubility in aqueous solutions.
If you are using an organic
solvent, solubility may be
limited. Gentle heating or
sonication may aid dissolution.
Always check the solubility
information on the product

datasheet.

Storage and Stability Data

The following table summarizes the general storage and stability information for amino acid

hydrochlorides, which can be used as a guideline for 2-(2-Aminoethyl)benzoic acid

hydrochloride in the absence of specific data.
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Parameter Guideline
Storage Temperature Room Temperature (Cool, Dry Place)
Hygroscopicity Generally lower than the free base

Store in a dark place to minimize potential

Light Sensitivity d dati
egradation

Recommended Container Tightly sealed, light-resistant container

More stable than the corresponding free base

General Stability .
orm

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of 2-(2-
Aminoethyl)benzoic acid hydrochloride from receipt to disposal.
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Caption: Workflow for Safe Storage and Handling.
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storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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